Cas no 1443289-30-2 (2-(1-Methyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid)

• Product Name: 2-(1-Methyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid
• CAS No: 1443289-30-2
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5189945
• Update Time: 2025-06-14

2-(1-Methyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid
• 4-Pyridazinecarboxylic acid, 2,3-dihydro-2-(1-methyl-3-piperidinyl)-3-oxo-

• Inchi： 1S/C11H15N3O3/c1-13-6-2-3-8(7-13)14-10(15)9(11(16)17)4-5-12-14/h4-5,8H,2-3,6-7H2,1H3,(H,16,17)
• InChI Key： BRUKJDZSSWTSSQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCCN(C)C2)N=CC=C1C(O)=O

Additional information on 2-(1-Methyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid

Comprehensive Analysis of 2-(1-Methyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid (CAS No. 1443289-30-2)

In the rapidly evolving field of pharmaceutical and chemical research, 2-(1-Methyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid (CAS No. 1443289-30-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic IUPAC name, belongs to the class of pyridazine derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly exploring its synthesis, mechanisms, and therapeutic potential, aligning with current trends in drug discovery and medicinal chemistry.

The molecular structure of 2-(1-Methyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid combines a piperidine ring with a pyridazine core, a configuration that enhances its interaction with biological targets. This structural motif is particularly relevant in the design of enzyme inhibitors and receptor modulators, making it a subject of interest for treating conditions such as inflammation and metabolic disorders. Recent studies highlight its role in modulating key pathways, which aligns with the growing demand for precision medicine and targeted therapies.

From a synthetic perspective, the preparation of CAS No. 1443289-30-2 involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these methods is crucial for achieving high yields and purity, which are essential for pharmaceutical development. The compound’s carboxylic acid functionality also allows for further derivatization, enabling the creation of novel analogs with improved pharmacokinetic properties. This flexibility is highly valued in combinatorial chemistry and high-throughput screening platforms.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 2-(1-Methyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid. Sustainable practices, such as catalytic reductions and solvent-free reactions, are being explored to minimize environmental impact. This aligns with global initiatives to reduce waste and energy consumption in chemical manufacturing, a topic frequently searched by professionals in process chemistry and industrial R&D.

The pharmacological profile of CAS No. 1443289-30-2 is another area of active research. Preliminary data suggest its potential as a bioactive scaffold in central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier. This has sparked interest in its application for neurodegenerative diseases, a hot topic in neuroscience and aging research. Additionally, its metabolic stability and low toxicity make it a promising candidate for further preclinical studies.

Analytical characterization of 2-(1-Methyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure accurate identification and quality control, which are critical for regulatory compliance in pharmaceutical formulations. The compound’s physicochemical properties, including solubility and melting point, are also well-documented, providing valuable data for formulation scientists.

In summary, 2-(1-Methyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid (CAS No. 1443289-30-2) represents a versatile and promising compound in modern chemical and pharmaceutical research. Its structural features, synthetic adaptability, and potential therapeutic applications position it at the forefront of innovative drug design. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing personalized healthcare solutions.